Cas no 1261685-95-3 (2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261685-95-3
• MF: C₁₄H₇F₄NO
• MW: 281.205097436905
• CID: 4999076
• Update Time: 2025-05-20

2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H7F4NO/c15-11-6-3-4-9(8-19)13(11)10-5-1-2-7-12(10)20-14(16,17)18/h1-7H
• InChI Key： UMOWCHYOTGCCRL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#N)=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 33

Additional information on 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl

Research Brief on 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl (CAS: 1261685-95-3) in Chemical Biology and Pharmaceutical Applications

2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl (CAS: 1261685-95-3) is a biphenyl derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has been explored as a key intermediate or scaffold in the synthesis of bioactive molecules targeting various diseases, including central nervous system (CNS) disorders and inflammatory conditions.

Recent studies have highlighted the role of 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl in the development of novel kinase inhibitors. Its structural features, particularly the electron-withdrawing trifluoromethoxy group, enhance binding affinity to specific kinase domains, making it a promising candidate for targeted therapies. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in optimizing allosteric modulators for protein kinases involved in neurodegenerative diseases.

In addition to its kinase-related applications, this compound has been investigated for its potential as a building block in the synthesis of fluorinated pharmaceuticals. The incorporation of fluorine atoms is known to improve metabolic stability and bioavailability, which are critical factors in drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful use of 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl in the synthesis of a new class of anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has been a focus of recent investigations. Researchers have developed efficient catalytic methods to functionalize the biphenyl core, enabling the creation of diverse derivatives with tailored biological activities. Notably, a 2023 paper in Advanced Synthesis & Catalysis described a palladium-catalyzed cross-coupling approach that significantly improves the yield and purity of 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl derivatives.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts are directed toward understanding structure-activity relationships (SAR) to enhance selectivity and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify the most promising candidates for further preclinical development.

In conclusion, 2-Cyano-6-fluoro-2'-(trifluoromethoxy)biphenyl (CAS: 1261685-95-3) represents a versatile and valuable scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields. Future studies will likely focus on expanding its therapeutic applications and addressing current limitations in drug-like properties.